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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B15576425

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the preparation, storage,
and handling of ZK824190 hydrochloride solutions. ZK824190 hydrochloride is a selective
inhibitor of the urokinase-type plasminogen activator (UPA), a serine protease implicated in
cancer cell invasion and metastasis.

Product Information

Characteristic Description

(2R)-2-[[4-[[3-
IUPAC Name [(@aminomethyl)phenylmethoxy]-3,5-

difluorophenyl]oxy]propanoic acid;hydrochloride

Molecular Formula C23H21F2N20s5-HCI

Molecular Weight 498.9 g/mol

] ] Selective inhibitor of urokinase-type
Mechanism of Action ) )
plasminogen activator (UPA).

] o Preclinical research in oncology, particularly in
Primary Applications ] ] ] ]
studies of tumor invasion and metastasis.

Solution Preparation
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The hydrochloride salt form of ZK824190 generally exhibits better aqueous solubility and
stability compared to its free base form. However, specific quantitative solubility data in
common laboratory solvents is not widely published. The following protocols are based on
general practices for similar compounds and should be optimized by the end-user.

Preparation of Stock Solutions

It is recommended to prepare a concentrated stock solution in an organic solvent, which can
then be diluted into aqueous buffers or cell culture media for working solutions.

Table 1: Recommended Solvents for Stock Solution Preparation

Solvent Concentration Notes

Based on in vivo formulation
] ) data. Sonication may be
Dimethyl sulfoxide (DMSO) > 2.08 mg/mL ) )
required to fully dissolve the

compound.

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weigh the desired amount of ZK824190 hydrochloride powder in a sterile microcentrifuge
tube.

¢ Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration. For
example, to prepare 1 mL of a 10 mM stock solution, add 4.99 mg of ZK824190
hydrochloride to 1 mL of DMSO.

¢ \ortex the solution for 1-2 minutes to facilitate dissolution.

 If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete
dissolution.

¢ Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Preparation of Working Solutions
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For In Vitro Assays:

Working solutions for in vitro enzymatic assays are typically prepared by diluting the DMSO
stock solution into an appropriate aqueous assay buffer.

Protocol for Preparing a 1 pM Working Solution in Assay Buffer:
e Thaw a single-use aliquot of the 10 mM ZK824190 hydrochloride DMSO stock solution.

o Perform a serial dilution of the stock solution in the desired assay buffer (e.g., Tris-HCI or
PBS). To minimize the final concentration of DMSO, a multi-step dilution is recommended.

o For a final concentration of 1 uM, dilute the 10 mM stock solution 1:10,000 in the assay
buffer. Ensure the final DMSO concentration is compatible with the assay (typically < 0.1%).

For Cell Culture Experiments:

Working solutions for cell-based assays are prepared by diluting the DMSO stock solution
directly into the cell culture medium.

Protocol for Preparing a 10 uM Working Solution in Cell Culture Medium:

Thaw a single-use aliquot of the 10 mM ZK824190 hydrochloride DMSO stock solution.

 Dilute the stock solution 1:1000 directly into the pre-warmed cell culture medium. For
example, add 1 pL of the 10 mM stock solution to 1 mL of cell culture medium.

o Gently mix the medium by pipetting up and down.

e The final DMSO concentration in this example would be 0.1%. It is crucial to run a vehicle
control (medium with the same concentration of DMSO) in parallel.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of ZK824190 hydrochloride.

Table 2: Recommended Storage Conditions
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Storage )
Form Duration Notes
Temperature
Refer to )
) Store in a dry, dark
Solid Powder -20°C or -80°C manufacturer's
o place.
specifications

Stock Solution (in
DMSO)

-80°C

Up to 6 months

Protect from light.
Avoid repeated

freeze-thaw cycles.

-20°C

Up to 1 month

Protect from light.

Working Solutions

(Aqueous)

2-8°C

Prepare fresh for each

experiment

Aqueous solutions are
less stable and should

be used immediately.

Note: Specific stability data for ZK824190 hydrochloride in various solutions (e.g., at different
pH values and temperatures) is not publicly available. It is strongly recommended that

researchers perform their own stability assessments for their specific experimental conditions.

Experimental Protocols

In Vivo Solution Preparation Workflow

The following workflow outlines the preparation of a ZK824190 hydrochloride formulation for

in vivo studies, based on a reported protocol.

Stock Solution Preparation

Working Solution Preparation (for 1 mL)

Prepare > 20.8 mg/mL stock solution in DMSO }»

i

Add 100 L of DMSO stock to 400 uL PEG300 }—»

Mix evenly }—» Add 50 L Tween-80 }—»

Add 450 L Saline }—»

Final Solution (= 2.08 mg/mL)

Click to download full resolution via product page

Caption: Workflow for in vivo formulation of ZK824190 hydrochloride.
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Urokinase-Type Plasminogen Activator (UPA) Signaling
Pathway

ZK824190 hydrochloride exerts its effects by inhibiting uPA, which is a central node in a
signaling cascade that promotes cell migration and invasion.
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ZK824190 hydrochloride
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Caption: uPA signaling pathway and the inhibitory action of ZK824190 HCI.
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Safety and Handling

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves.

« Handling: Handle the solid compound and solutions in a well-ventilated area, preferably in a
chemical fume hood. Avoid generating dust.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Disclaimer: This information is intended for research use only and is not for human or
veterinary use. The protocols and guidelines provided are for informational purposes and
should be adapted and validated by the end-user for their specific applications. Always refer to
the manufacturer's safety data sheet (SDS) for complete safety information. to the
manufacturer's safety data sheet (SDS) for complete safety information.

« To cite this document: BenchChem. [ZK824190 Hydrochloride: Comprehensive Application
Notes for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576425#zk824190-hydrochloride-solution-
preparation-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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